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Compound of Interest

Compound Name:
N-Stearoyl-DL-

dihydrolactocerebroside

Cat. No.: B091782 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Stearoyl-DL-dihydrolactocerebroside is a glycosphingolipid composed of a DL-

sphinganine (dihydrosphingosine) backbone, an N-linked stearoyl fatty acid, and a lactose

headgroup. As a member of the cerebroside family, it is a key component of cellular

membranes and is involved in various biological processes, including cell signaling,

recognition, and membrane stability. The "dihydro-" prefix indicates the absence of the

characteristic 4,5-trans double bond in the sphingoid base, making the lipid backbone fully

saturated. The "DL" designation signifies that a stereochemically mixed sphinganine precursor

can be utilized in its synthesis. This document provides a detailed protocol for the chemical

synthesis of N-Stearoyl-DL-dihydrolactocerebroside, outlining the necessary reagents,

experimental procedures, and characterization methods.

Synthetic Strategy Overview
The synthesis of N-Stearoyl-DL-dihydrolactocerebroside is approached through a

convergent strategy involving three main stages:

Preparation of the Glycosyl Acceptor: Synthesis of N-Stearoyl-DL-sphinganine (Ceramide).
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Preparation of the Glycosyl Donor: Synthesis of Hepta-O-acetyl-α-lactosyl bromide

(Acetobromolactose).

Glycosylation and Deprotection: Koenigs-Knorr glycosylation of the ceramide with the

activated lactose donor, followed by the removal of acetyl protecting groups to yield the final

product.

Glycosyl Acceptor Preparation

Glycosyl Donor Preparation

Final Product SynthesisDL-Sphinganine
N-Stearoyl-DL-sphinganine N-acylation

Stearoyl Chloride

Protected Dihydrolactocerebroside
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Acetic Anhydride HBr in Acetic Acid Acetobromolactose

 Bromination

Deprotection N-Stearoyl-DL-
dihydrolactocerebroside

DL-Sphinganine in
Pyridine/DCM Cool to 0°C Add Stearoyl Chloride Stir Overnight at RT Quench with Water Extract with DCM Wash Organic Layer Dry and Concentrate Purify by Chromatography N-Stearoyl-DL-sphinganine
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Glycosylation

Deprotection

Combine Acceptor, Donor,
Ag2CO3, Celite® in Toluene

Heat to 60-70°C Overnight

Cool and Filter

Concentrate and Purify

Protected Product

Dissolve Protected Product
in MeOH/DCM

Add Catalytic NaOMe

Stir at Room Temperature

Neutralize with Resin

Filter and Concentrate

Purify by Chromatography

Final Product

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b091782?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of N-
Stearoyl-DL-dihydrolactocerebroside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091782#protocol-for-n-stearoyl-dl-
dihydrolactocerebroside-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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